Cas no 756500-12-6 (tert-butyl 2-amino-3-methylbenzoate)

• Product Name: tert-butyl 2-amino-3-methylbenzoate
• CAS No: 756500-12-6
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD12766678
• CID: 549091
• PubChem ID: 45089760
• Update Time: 2025-04-19

tert-butyl 2-amino-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-amino-3-methyl-, 1,1-dimethylethyl ester
• Benzoic acid, 2-amino-3-methyl-, 1,1-dimethylethyl ester (9CI)
• SB78359
• EN300-301679
• tert-Butyl2-amino-3-methylbenzoate
• 2-Methyl-2-propanyl 2-amino-3-methylbenzoate
• tert-Butyl 2-amino-3-methylbenzoate
• 756500-12-6
• tert-butyl 2-amino-3-methylbenzoate

• MDL： MFCD12766678
• Inchi： 1S/C12H17NO2/c1-8-6-5-7-9(10(8)13)11(14)15-12(2,3)4/h5-7H,13H2,1-4H3
• InChI Key： YEWWZQZDWUQMMI-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C)C=1N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 207.12601
• Monoisotopic Mass: 207.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 3

Experimental Properties

• PSA: 52.32